Cas no 1176058-73-3 (1H-Indole-2,3-dione, 5-bromo-4,6-dichloro-)

• Product Name: 1H-Indole-2,3-dione, 5-bromo-4,6-dichloro-
• CAS No: 1176058-73-3
• MF: C₈H₂BrCl₂NO₂
• MW: 294.91
• CID: 5308160
• PubChem ID: 39082932
• Update Time: 2026-03-10

1H-Indole-2,3-dione, 5-bromo-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 5-bromo-4,6-dichloro-
• 5-bromo-4,6-dichloro-2,3-dihydro-1H-indole-2,3-dione
• EN300-1456830
• 5-Bromo-4,6-dichloro-indoline-2,3-dione
• 1176058-73-3
• 5-bromo-4,6-dichloroindoline-2,3-dione
• MFCD11897070
• F93925

• Inchi： 1S/C8H2BrCl2NO2/c9-5-2(10)1-3-4(6(5)11)7(13)8(14)12-3/h1H,(H,12,13,14)
• InChI Key： CTVPUYXQWXOICI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=C(Br)C(Cl)=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 292.86460g/mol
• Monoisotopic Mass: 292.86460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1H-Indole-2,3-dione, 5-bromo-4,6-dichloro-

Recent Advances in the Study of 1H-Indole-2,3-dione, 5-bromo-4,6-dichloro- (CAS: 1176058-73-3)

The compound 1H-Indole-2,3-dione, 5-bromo-4,6-dichloro- (CAS: 1176058-73-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique bromo- and dichloro-substitutions on the indole scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, particularly in the context of antimicrobial and anticancer research.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of 1H-Indole-2,3-dione derivatives, including 5-bromo-4,6-dichloro variants. The researchers employed a multi-step synthesis protocol to achieve high yields and purity, which is critical for subsequent biological evaluations. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the antimicrobial properties of 1H-Indole-2,3-dione, 5-bromo-4,6-dichloro- against multidrug-resistant bacterial strains. The results, published in Antimicrobial Agents and Chemotherapy, demonstrated potent inhibitory effects on both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to human cells. This suggests its potential as a lead compound for novel antibiotic development, addressing the growing concern of antibiotic resistance.

The anticancer potential of this compound has also been a focal point of recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that 1H-Indole-2,3-dione, 5-bromo-4,6-dichloro- exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with colorectal and breast cancers. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, offering insights into its mode of action.

Despite these promising findings, challenges remain in the clinical translation of 1H-Indole-2,3-dione, 5-bromo-4,6-dichloro-. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores its potential as a versatile scaffold for the development of new therapeutic agents.

In conclusion, 1H-Indole-2,3-dione, 5-bromo-4,6-dichloro- (CAS: 1176058-73-3) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and synthetic accessibility make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in preclinical models.